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Compound of Interest

Compound Name: 6-Bromo-7-methyl-1H-indole

Cat. No.: B1292591 Get Quote

Within the landscape of medicinal chemistry, the indole scaffold remains a cornerstone of drug

design, celebrated for its prevalence in natural products and its versatile biological activity.[1]

Among the vast array of functionalized indoles, 6-Bromo-7-methyl-1H-indole emerges as a

heterocyclic building block of significant strategic value. Its unique substitution pattern—a

bromine atom positioned for cross-coupling reactions and a methyl group that modulates

electronic properties and sterically influences the adjacent N-H group—makes it a compelling

starting point for the synthesis of complex molecular architectures. This guide provides an in-

depth analysis of its chemical properties, a validated synthetic route, key reactivity patterns,

and a confirmed application in the development of novel therapeutics, offering researchers and

drug development professionals a comprehensive resource for leveraging this compound in

their programs.

Core Chemical and Physical Properties
6-Bromo-7-methyl-1H-indole is a solid material under standard conditions, possessing the

fundamental characteristics of a halogenated aromatic heterocycle. Its identity and key physical

properties are summarized below.
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Property Value Source(s)

CAS Number 1000343-89-4 [2][3]

Molecular Formula C₉H₈BrN [2][3]

Molecular Weight 210.07 g/mol [2][3]

Appearance Yellow amorphous solid [4]

MDL Number MFCD09027015 [2]

Synthesis of 6-Bromo-7-methyl-1H-indole
The construction of the 6-bromo-7-methyl-1H-indole scaffold has been successfully

demonstrated via a multi-step synthesis starting from commercially available 1-bromo-5-

nitrotoluene.[4] This approach leverages classical transformations to build the indole ring

system, providing a reliable route to the target compound.

Synthetic Workflow
The overall synthetic pathway involves the reduction of the nitro group, followed by cyclization

to form the indole core. While the detailed, step-by-step conditions for each intermediate

transformation are consolidated from standard indole syntheses, the key precursor and final

product have been explicitly described.[4] A plausible and widely used method for such

transformations is the Bartoli indole synthesis.
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Synthesis Workflow

1-Bromo-2-methyl-5-nitrobenzene

3-Bromo-4-methylaniline

 Reduction
(e.g., Fe, NH4Cl) 

6-Bromo-7-methyl-1H-indole

 Indole Formation
(e.g., Bartoli Synthesis with
Vinyl Magnesium Bromide) 

C3-Sulfonation Reaction

6-Bromo-7-methyl-1H-indole

6-Bromo-7-methyl-1H-indole-
3-sulfonyl chloride

 Electrophilic
Substitution 

ClSO3H
(Chlorosulfonic Acid)

in Acetonitrile, 0 °C to RT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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